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Compound of Interest

Compound Name: 2-Iodo-4-nitroaniline

Cat. No.: B1222051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-iodo-4-nitroaniline, a key chemical

intermediate in organic synthesis. The document details its fundamental molecular properties,

provides a comprehensive experimental protocol for its synthesis, and illustrates a logical

workflow for its preparation. This information is intended to support researchers and

professionals in the fields of chemical synthesis and drug development.

Molecular and Chemical Properties
2-Iodo-4-nitroaniline is a yellow solid organic compound. Its key molecular data are

summarized in the table below.

Property Value

Molecular Formula C₆H₅IN₂O₂[1][2][3][4][5]

Molecular Weight 264.02 g/mol [1][2][3][4]

CAS Number 6293-83-0[1][2]

Melting Point 105-109 °C[2][4]

Appearance Yellow solid[2]
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Experimental Protocol: Synthesis of 2-Iodo-4-
nitroaniline
The following protocol describes the synthesis of 2-iodo-4-nitroaniline from 4-nitroaniline via

electrophilic iodination using iodine monochloride.

Materials:

4-nitroaniline

Glacial acetic acid

Iodine monochloride (ICl)

Distilled water

Procedure:

Dissolve 10 g of 4-nitroaniline in the minimum required amount of cold glacial acetic acid in a

suitable reaction vessel.

With continuous stirring, slowly add a solution of 17.8 g of iodine monochloride dissolved in

glacial acetic acid to the 4-nitroaniline solution.

After the complete addition of the iodine monochloride solution, allow the reaction mixture to

stand for one hour at room temperature.

Pour the reaction mixture into 1 liter of boiling water.

Boil the aqueous mixture for a few minutes and then filter it while hot to remove any insoluble

impurities.

Allow the filtrate to cool. 2-Iodo-4-nitroaniline will crystallize as long, yellow needles.

Collect the crystalline product by filtration.

Logical Workflow: Synthesis of 2-Iodo-4-nitroaniline
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The following diagram illustrates the key steps in the synthesis of 2-iodo-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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